Cas no 89038-63-1 (Cyclohexanepropanoic acid, 2-oxo-, propyl ester)

• Product Name: Cyclohexanepropanoic acid, 2-oxo-, propyl ester
• CAS No: 89038-63-1
• MF: C₁₂H₂₀O₃
• MW: 212.285404205322
• CID: 614914
• PubChem ID: 20276318
• Update Time: 2025-04-19

Cyclohexanepropanoic acid, 2-oxo-, propyl ester Chemical and Physical Properties

Names and Identifiers

• Cyclohexanepropanoic acid, 2-oxo-, propyl ester
• propyl 3-(2-oxocyclohexyl)propanoate
• SCHEMBL9014364
• DTXSID40604526
• 89038-63-1

• Inchi： 1S/C12H20O3/c1-2-9-15-12(14)8-7-10-5-3-4-6-11(10)13/h10H,2-9H2,1H3
• InChI Key： LOSKMPNEUQTDFY-UHFFFAOYSA-N
• SMILES： O=C1CCCCC1CCC(=O)OCCC

Computed Properties

• Exact Mass: 212.14124450g/mol
• Monoisotopic Mass: 212.14124450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 43.4Ų